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Compound of Interest

Compound Name: Linoleic acid-13C18

Cat. No.: B3025869 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Linoleic acid-13C18. The following

procedures detail operational, safety, and disposal plans to ensure the safe and effective use of

this isotopically labeled compound in the laboratory.

Hazard Identification and Classification
Linoleic acid-13C18 is classified with the following hazards according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[1]

Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Linoleic
acid-13C18 to minimize exposure and ensure personal safety.
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PPE Type Specification Rationale

Hand Protection Nitrile or butyl rubber gloves.[2]
Protects against skin irritation

and absorption.[1][3]

Eye Protection
Safety goggles with side

shields or a face shield.[2][4]

Prevents eye irritation from

splashes or aerosols.[1]

Skin and Body Protection Standard laboratory coat.
Protects skin and clothing from

contamination.[1]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1][4] A respirator may be

necessary if aerosols or mists

are generated.[4]

Minimizes inhalation of vapors

or mists that can cause

respiratory tract irritation.[1][3]

Step-by-Step Handling Procedures
Adherence to the following operational steps is crucial for the safe handling of Linoleic acid-
13C18.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1][4]

Assemble all necessary materials, including Linoleic acid-13C18, solvents, and

experimental apparatus.

Don the required personal protective equipment as specified in the table above.

Handling:

Avoid direct contact with the skin and eyes.[1]

Do not breathe vapors, mist, or gas.[1][3]

When transferring the substance, use appropriate tools such as a pipette or syringe to

avoid spills.
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Keep the container tightly closed when not in use.[1]

Do not eat, drink, or smoke in the work area.[1]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[1]

Clean the work surface to decontaminate it.

Store Linoleic acid-13C18 in a tightly closed container in a cool, well-ventilated place.[1]

[4]

Emergency and Spill Response
In the event of an emergency or spill, follow these procedures immediately.

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[1]

Skin Contact: Take off contaminated clothing. Wash the affected area with plenty of soap and

water.[1]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing. Seek medical attention if you feel unwell.[1]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[3]

Spill Cleanup:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear full personal protective equipment, including respiratory protection if necessary.[1]

Absorb the spill with an inert, liquid-binding material such as diatomite or universal

binders.[1][5]
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Collect the absorbed material into an appropriate container for disposal.

Decontaminate the spill area and equipment by scrubbing with alcohol.[1]

Disposal Plan
Proper disposal of Linoleic acid-13C18 and its waste is essential to prevent environmental

contamination and comply with regulations.

Waste Collection:

Collect all waste containing Linoleic acid-13C18, including contaminated consumables

and spill cleanup materials, in a designated and clearly labeled waste container.

Waste Disposal:

Dispose of the chemical waste in accordance with all applicable federal, state, and local

regulations.

Do not allow the product to enter drains or water courses.[1][4]

Consult with your institution's environmental health and safety (EHS) office for specific

guidance on the disposal of isotopically labeled compounds.

Visual Workflow for Handling Linoleic Acid-13C18
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1. Preparation
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4. Disposal
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Caption: Workflow for the safe handling of Linoleic acid-13C18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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